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Compound of Interest

Compound Name: Yadanzioside G

Cat. No.: B12397721

This technical guide provides an in-depth overview of Yadanzioside G, a natural product of
interest to researchers and drug development professionals. The document outlines its
fundamental molecular characteristics and summarizes key data in a structured format for ease
of reference and comparison.

Molecular Identity and Physicochemical Properties

Yadanzioside G is a complex glycoside that has been isolated from Brucea javanica, a plant
with a history in traditional medicine.[1] Its intricate structure contributes to its biological
activities and presents a subject of interest for further investigation.

Table 1: Molecular Identifiers and Properties of Yadanzioside G

Identifier/Property Value Source

Molecular Formula C36H48018 PubChem[2], AOBIOUSJ3]
Molecular Weight 768.76 g/mol AOBIOUSJ3]
Monoisotopic Mass 768.28406468 Da PubChem|[2]

CAS Number 95258-17-6 AOBIOUSJ3], PubChem][2]
Chemical Class Natural Products, Terpenoids PubChem|[2]

Solubility Soluble in DMSO AOBIOUSJ3]
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This table summarizes the core molecular formula and weight of Yadanzioside G, along with
other key identifiers and physical properties.

Comparative Analysis with Related Compounds

To provide a broader context, the molecular properties of Yadanzioside G are compared with
other members of the Yadanzioside family. This comparative data is crucial for understanding
structure-activity relationships within this class of compounds.

Table 2: Comparative Molecular Data of Yadanzioside Analogs

Compound Molecular Formula Molecular Weight ( g/mol )
Yadanzioside G C36H48018 768.76

Yadanzioside B C32H44017 700.69[4]

Yadanzioside E C32H44016 684.7[5]

This table presents a side-by-side comparison of the molecular formulas and weights of
Yadanzioside G, B, and E, highlighting the structural variations within this compound family.

Experimental Protocols

Further research into the biological activities of Yadanzioside G would necessitate a range of
experimental investigations. While specific protocols for Yadanzioside G are not detailed in the
provided information, a generalized workflow for the isolation and characterization of such
natural products can be conceptualized.

Workflow for Natural Product Investigation

The following diagram illustrates a typical workflow for the study of a natural product like
Yadanzioside G, from initial extraction to biological assessment.

A generalized workflow for the isolation, characterization, and biological evaluation of
Yadanzioside G.
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Further detailed experimental methodologies would be required to elucidate the specific
signaling pathways affected by Yadanzioside G and to determine its therapeutic potential.
These would involve techniques such as western blotting, gPCR, and various cell-based
assays to probe its mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b12397721?utm_src=pdf-body
https://www.benchchem.com/product/b12397721?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51443812.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Yadanzioside-G
https://aobious.com/aobious/ultra-pure-pharmacological-standard/16568-yadanzioside-g.html
https://www.medkoo.com/products/17822
https://pubchem.ncbi.nlm.nih.gov/compound/Yadanzioside-E
https://www.benchchem.com/product/b12397721#yadanzioside-g-molecular-formula-and-weight
https://www.benchchem.com/product/b12397721#yadanzioside-g-molecular-formula-and-weight
https://www.benchchem.com/product/b12397721#yadanzioside-g-molecular-formula-and-weight
https://www.benchchem.com/product/b12397721#yadanzioside-g-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12397721?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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